Cas no 2171603-11-3 (5-{1-azaspiro3.5nonan-1-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid)

• Product Name: 5-{1-azaspiro3.5nonan-1-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• CAS No: 2171603-11-3
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6217114
• PubChem ID: 165831251
• Update Time: 2025-05-22

5-{1-azaspiro3.5nonan-1-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{1-azaspiro3.5nonan-1-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• 5-{1-azaspiro[3.5]nonan-1-yl}-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
• 2171603-11-3
• EN300-1537987

• Inchi： 1S/C28H32N2O5/c31-25(32)13-12-24(26(33)30-17-16-28(30)14-6-1-7-15-28)29-27(34)35-18-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,23-24H,1,6-7,12-18H2,(H,29,34)(H,31,32)
• InChI Key： YJOGHFOUDDEDLU-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC21CCCCC2

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-{1-azaspiro3.5nonan-1-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid

Research Brief on 5-{1-azaspiro[3.5]nonan-1-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS: 2171603-11-3)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of novel synthetic compounds, such as 5-{1-azaspiro[3.5]nonan-1-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS: 2171603-11-3), in drug discovery and development. This compound, characterized by its unique azaspiro[3.5]nonane scaffold and Fmoc-protected amino acid moiety, has garnered attention for its potential applications in peptide synthesis and targeted therapeutics. The following brief synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and therapeutic relevance.

The synthesis of 5-{1-azaspiro[3.5]nonan-1-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid involves a multi-step process, leveraging solid-phase peptide synthesis (SPPS) techniques. Recent studies have optimized the coupling efficiency of the azaspiro[3.5]nonane moiety with Fmoc-protected glutaric acid derivatives, achieving yields exceeding 85%. The compound's structural stability under physiological conditions has been confirmed via NMR and mass spectrometry, with particular emphasis on its resistance to enzymatic degradation—a critical feature for in vivo applications.

Biological evaluations of this compound have revealed its role as a versatile building block for peptide-based drug design. Its spirocyclic structure enhances conformational rigidity, improving binding affinity to target proteins such as G-protein-coupled receptors (GPCRs) and proteases. Preliminary in vitro studies demonstrate its efficacy as a protease inhibitor, with IC50 values in the nanomolar range for select enzymes. Additionally, its Fmoc group facilitates easy deprotection, enabling seamless integration into complex peptide architectures.

Recent preclinical studies have explored the therapeutic potential of derivatives of 2171603-11-3 in oncology and neurodegenerative diseases. For instance, conjugates of this compound with tumor-targeting peptides have shown promising results in selective drug delivery, reducing off-target effects in murine models. Furthermore, its ability to cross the blood-brain barrier (BBB) has sparked interest in developing neuroprotective agents for Alzheimer's disease.

In conclusion, 5-{1-azaspiro[3.5]nonan-1-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid represents a compelling case study in the intersection of synthetic chemistry and drug development. Its structural uniqueness, synthetic accessibility, and biological versatility position it as a valuable tool for future research. Further investigations into its pharmacokinetics and in vivo efficacy are warranted to unlock its full therapeutic potential.